Cas no 303-81-1 (Novobiocin)

Novobiocin is an aminocoumarin antibiotic derived from Streptomyces niveus, primarily known for its potent inhibitory activity against bacterial DNA gyrase (a type II topoisomerase). It specifically targets the ATP-binding site of the gyrase B subunit, making it effective against Gram-positive bacteria, including certain strains of Staphylococcus aureus. Novobiocin also exhibits activity against some Gram-negative organisms and has been studied for its potential role in inhibiting heat shock protein 90 (Hsp90) in eukaryotic cells. Its unique mechanism of action and selective binding properties make it valuable for research applications, particularly in microbiology and molecular biology studies. The compound is often utilized as a tool in antibiotic resistance research and bacterial DNA replication studies.

Novobiocin structure

Product Name:Novobiocin

CAS No:303-81-1

MF:C₃₁H₃₆N₂O₁₁

MW:612.624349594116

MDL:MFCD00072100

CID:311039

PubChem ID:54675769

Update Time:2025-07-02

Novobiocin Chemical and Physical Properties

Names and Identifiers

- Novobiocin
- Streptonivicin
- Notonesomycin
- Albamix
- Albamycin
- Antibiotic PA-93
- Cardelmycin
- Cathocin
- Cathomycin
- Crystallinic acid
- Inamycin
- Novo-R
- PA 93
- Robiocina
- Sirbiocina
- Spheromycin
- Stilbiocina
- U 6391
- Novobiocinum (INN-Latin)
- EINECS 206-146-3
- Biotexin
- GTPL12021
- 17EC19951N
- EN300-19736048
- (3R,4S,5R,6R)-5-hydroxy-6-[(2-hydroxy-3-{[4-hydroxy-3-(3-methylbut-2-en-1-yl)benzene]amido}-8-methyl-4-oxo-4H-chromen-7-yl)oxy]-3-methoxy-2,2-dimethyloxan-4-yl carbamate
- Novobiocine (INN-French)
- A-256
- Carbamic acid (3R,4S,5R,6R)-5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(3-methyl-but-2-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester
- MEGxm0_000273
- KBio2_006617
- KBioGR_002402
- Novobiocina
- BENZAMIDE, N-(7-((3-O-(AMINOCARBONYL)-6-DEOXY-5-C-METHYL-4-O-METHYL-.ALPHA.-L-LYXO-HEXOPYRANOSYL)OXY)-4-HYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-4-HYDROXY-3-(3-METHYL-2-BUTEN-1-YL)-
- MLS001032086
- DivK1c_000260
- HY-B0425
- AI3-50148
- Spectrum2_000977
- Carbamic acid (3R,4S,5R,6R)-5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(4-methyl-pent-3-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester
- Spectrum_001001
- NOVOBIOCIN [USP-RS]
- BENZAMIDE, N-(7-((3-O-(AMINOCARBONYL)-6-DEOXY-5-C-METHYL-4-O-METHYL-.BETA.-L-LYXO-HEXOPYRANOSYL)OXY)-4-HYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-4-HYDROXY-3-(3-METHYL-2-BUTENYL)-
- 7-(3-(O-Carbamoyl)-4-(O-methyl)-5,5-dimethyl-alpha-L-lyxopyranosyloxy)-4-hydroxy-3-(4-hydroxy-3-(3-methyl-2-butenyl)benzamidol)-8-methylcumarin
- NS00010563
- Novobiocine [INN-French]
- ACon0_000808
- C05080
- KBio2_007538
- N-{7-[(3-O-carbamoyl-6-deoxy-5-methyl-4-O-methyl-beta-D-gulopyranosyl)oxy]-4-hydroxy-8-methyl-2-oxo-2H-chromen-3-yl}-4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamide
- NOVOBIOCIN [VANDF]
- Benzamide, N-(7-((3-O-(aminocarbonyl)-6-deoxy-5-C-methyl-4-O-methyl-beta-L-lyxo-hexopyranosyl)oxy)-4-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-4-hydroxy-3-(3-methyl-2-butenyl)-
- KBio3_001615
- (3R,4S,5R,6R)-5-hydroxy-6-{[4-hydroxy-3-({[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]carbonyl}amino)-8-methyl-2-oxo-2H-chromen-7-yl]oxy}-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate
- (3R,4S,5R,6R)-5-Hydroxy-6-((4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate
- KBio2_004049
- HSDB 7443
- SPBio_001013
- NOVOBIOCIN [MI]
- Coumarin, 7-(4-(carbamoyloxy)tetrahydro-3-hydroxy-5-methoxy-6,6-dimethylpyran-2-yloxy)-4-hydroxy-3-(4-hydroxy-3-(4-hydroxy-3-(3-methyl-2-butenyl)benzamido)-8-methyl-
- 1aj6
- BENZAMIDE, N-(7-((3-O-(AMINOCARBONYL)-6-DEOXY-5-C-METHYL-4-O-METHYL-alpha-L-LYXO-HEXOPYRANOSYL)OXY)-4-HYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-4-HYDROXY-3-(3-METHYL-2-BUTEN-1-YL)-
- Novobiocin [INN:BAN]
- ACon1_001693
- NINDS_000260
- Vulcamicina
- Carbamic acid 5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(3-methyl-but-2-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester(Novobiocin)
- [(3R,4S,5R,6R)-5-hydroxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbut-2-enyl)benzoyl]amino]-8-methyl-2-oxo-chromen-7-yl]oxy-3-methoxy-2,2-dimethyl-tetrahydropyran-4-yl] carbamate
- IDI1_000260
- NCGC00188981-01
- (3R,4S,5R,6R)-5-hydroxy-6-(4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamido)-2-oxo-2H-chromen-7-yloxy)-3-methoxy-2,2-dimethyl-tetrahydro-2H-pyran-4-yl carbamate
- KBio2_001481
- W-204218
- KBio2_002402
- Novobiocine
- NOVOBIOCIN [GREEN BOOK]
- BSPBio_002115
- KBioSS_001481
- (3R,4S,5R,6R)-5-hydroxy-6-(4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yloxy)-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate
- BDBM282
- SCHEMBL238345
- 4uro
- Novobiocinum [INN-Latin]
- DTXCID1021083
- NOVOBIOCIN [WHO-DD]
- SMR000718617
- KBio2_004970
- (3R,4S,5R,6R)-5-hydroxy-6-[(4-hydroxy-3-{[4-hydroxy-3-(3-methylbut-2-en-1-yl)benzene]amido}-8-methyl-2-oxo-2H-chromen-7-yl)oxy]-3-methoxy-2,2-dimethyloxan-4-yl carbamate
- KBioSS_002407
- NOVOBIOCIN (MART.)
- AKOS027295139
- Novobiocinum
- Albamix Feed Medication
- NOVOBIOCIN [INN]
- Vulkamycin
- 4urn
- KBio1_000260
- BRD-K85307935-236-02-0
- [(3R,4S,5R,6R)-5-hydroxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbut-2-enyl)benzoyl]amino]-8-methyl-2-oxochromen-7-yl]oxy-3-methoxy-2,2-dimethyloxan-4-yl] carbamate
- CHEMBL36506
- 7-(Carbamoyltetrahydro-3-hydroxy-5-methoxy-6,6-dimethylpyran-2-yloxy)-4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamide)-8-methyl-2H-chromen-2-one
- Spectrum4_000457
- UNII-17EC19951N
- cMAP_000043
- AT38053
- CHEBI:28368
- Spectrum3_000528
- (3R,4S,5R,6R)-5-hydroxy-6-({4-hydroxy-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamido]-8-methyl-2-oxo-2H-chromen-7-yl}oxy)-3-methoxy-2,2-dimethyloxan-4-yl carbamate
- 1476-53-5
- Novobiocina [INN-Spanish]
- NSC2382
- DB01051
- (3R,4S,5R,6R)-5-hydroxy-6-(4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-enyl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yloxy)-3-methoxy-2,2-dimethyl-tetrahydro-2H-pyran-4-yl carbamate
- NOV
- Q1639291
- N-[7-[[3-O-(Aminocarbonyl)-6-deoxy-5-C-methyl-4-O-methyl-.beta.-L-lyxo-hexopyranosyl]oxy]-4-hydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl]-4-hydroxy-3-(3-methyl-2-butenyl)
- NOVOBIOCIN (USP-RS)
- 303-81-1
- SCHEMBL24805
- Streptonivicin (*Sodium salt*)
- NOVOBIOCIN [MART.]
- KBio3_002881
- CS-0082991
- NOVOBIOCIN [HSDB]
- Spectrum5_001274
- Novobiocina (INN-Spanish)
- BDBM50226181
- DTXSID3041083
- Novobiocin, Antibiotic for Culture Media Use Only
- Carbamic acid 5-hydroxy-6-{4-hydroxy-3-[4-hydroxy-3-(3-methyl-but-2-enyl)-benzoylamino]-8-methyl-2-oxo-2H-chromen-7-yloxy}-3-methoxy-2,2-dimethyl-tetrahydro-pyran-4-yl ester
- Novobiocin 1000 microg/mL in Acetonitrile
- KBioGR_000874
- BRD-K85307935-236-09-5
- BRD-K85307935-236-08-7
- BRD-K85307935-236-10-3
- DA-66200
- YJQPYGGHQPGBLI-KGSXXDOSSA-N
- STL564718
- GLXC-10861
- MDL： MFCD00072100
- Inchi： 1S/C31H36N2O11/c1-14(2)7-8-16-13-17(9-11-19(16)34)27(37)33-21-22(35)18-10-12-20(15(3)24(18)42-28(21)38)41-29-23(36)25(43-30(32)39)26(40-6)31(4,5)44-29/h7,9-13,23,25-26,29,34-36H,8H2,1-6H3,(H2,32,39)(H,33,37)/t23-,25+,26-,29-/m1/s1
- InChI Key： YJQPYGGHQPGBLI-KGSXXDOSSA-N
- SMILES： O1[C@H]([C@@H]([C@@H]([C@H](C1(C)C)OC)OC(N)=O)O)OC1=CC=C2C(=C(C(=O)OC2=C1C)NC(C1=CC=C(C(C/C=C(\C)/C)=C1)O)=O)O

Computed Properties

Exact Mass: 612.23200
Monoisotopic Mass: 612.232
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 44
Rotatable Bond Count: 9
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 196A^2
XLogP3: 3.3

Experimental Properties

Color/Form: Solid
Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 174-178 °C (decomposition)
Boiling Point: 657.29°C (rough estimate)
Flash Point: 466.8°C
Refractive Index: 1.5800 (estimate)
Solubility: Insuluble (6.1E-3 g/L) (25 ºC),
PSA: 200.01000
LogP: 4.40040
pka: pKa1 4.3; pKa2 9.1(at 25℃)
Specific Rotation: D24 -63.0° (c = 1 in ethanol)
Vapor Pressure: No date available

Novobiocin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Novobiocin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N924348-1g	Novobiocin	303-81-1	95%	1g	￥7,289.10	2022-09-28
Chemenu	CM162428-1g	(3R,4S,5R,6R)-5-hydroxy-6-((4-hydroxy-3-(4-hydroxy-3-(3-methylbut-2-en-1-yl)benzamido)-8-methyl-2-oxo-2H-chromen-7-yl)oxy)-3-methoxy-2,2-dimethyltetrahydro-2H-pyran-4-yl carbamate	303-81-1	95%	1g	$1286	2023-01-06
TRC	N825320-25mg	Novobiocin	303-81-1		25mg	$ 125.00	2023-09-06
TRC	N825320-100mg	Novobiocin	303-81-1		100mg	$ 244.00	2023-09-06
TRC	N825320-500mg	Novobiocin	303-81-1		500mg	$1069.00	2023-05-17
TRC	N825320-1g	Novobiocin	303-81-1		1g	$ 1869.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-362034-5mg	Novobiocin,	303-81-1	≥95%	5mg	￥632.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-362034A-25mg	Novobiocin,	303-81-1	≥95%	25mg	￥2542.00	2023-09-05
BioAustralis	BIA-N1306-5 mg	Novobiocin	303-81-1	>95%byHPLC	5mg	$126.00	2023-08-24
BioAustralis	BIA-N1306-25 mg	Novobiocin	303-81-1	>95%byHPLC	25mg	$441.00	2023-08-24

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

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